Cas no 2034270-07-8 (3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide)

• Product Name: 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide
• CAS No: 2034270-07-8
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5348803
• Update Time: 2025-06-13

3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanophenyl)-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)propanamide
• 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide

• Inchi： 1S/C21H19N3O4/c22-12-16-8-6-15(7-9-16)10-11-19(25)23-18(17-4-2-1-3-5-17)13-24-20(26)14-28-21(24)27/h1-9,18H,10-11,13-14H2,(H,23,25)
• InChI Key： IUALZFBALMLVBQ-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)CC(C1C=CC=CC=1)NC(CCC1C=CC(C#N)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 627
• XLogP3: 2.2
• Topological Polar Surface Area: 99.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide

Introduction to 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide (CAS No. 2034270-07-8)

3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2034270-07-8, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including a cyano group, a phenyl ring, and an oxazolidinone moiety, makes this molecule a subject of interest for medicinal chemists seeking novel scaffolds for therapeutic intervention.

The structural complexity of 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide positions it as a candidate for further investigation in various pharmacological contexts. The cyano group at the 4-position of the phenyl ring introduces a polar nature to the molecule, which can influence its solubility and interaction with biological targets. Additionally, the phenylethylamine core and the oxazolidinone ring contribute to its potential as a bioactive entity. These structural elements are often exploited in the design of drugs targeting neurological disorders, inflammation, and other metabolic conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The integration of these computational tools with experimental data has been instrumental in understanding the pharmacological profile of 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide. Studies suggest that the oxazolidinone moiety may play a crucial role in modulating enzyme activity or receptor interactions, making it a valuable component in drug design.

In particular, the cyano-substituted phenyl ring has been identified as a key feature in several drug candidates that exhibit anti-inflammatory and analgesic properties. The electron-withdrawing nature of the cyano group enhances the molecule's ability to interact with biological targets by increasing its electrophilicity. This characteristic is particularly relevant in the context of developing treatments for chronic pain syndromes and inflammatory diseases, where precise modulation of biological pathways is essential.

The phenylethylamine core is another notable feature that contributes to the pharmacological potential of this compound. Phenethylamine derivatives are well-known for their role in neurotransmitter systems and have been explored extensively in the treatment of depression, anxiety, and other central nervous system disorders. The presence of an additional phenyl ring attached to an amine functionality enhances the molecule's complexity and may provide additional binding interactions with biological targets.

Current research in medicinal chemistry emphasizes the importance of hybrid molecules that combine multiple pharmacophores into a single scaffold. 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide exemplifies this approach by integrating several key structural elements that have been shown to be pharmacologically relevant. The oxazolidinone ring, for instance, has been implicated in various biological processes due to its ability to form stable hydrogen bonds with nucleophilic residues in proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

Evaluation of the pharmacokinetic properties of 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide is essential for assessing its potential as a lead compound. Parameters such as solubility, permeability, metabolic stability, and binding affinity must be carefully characterized to determine its suitability for further development. Preclinical studies using cell-based assays and animal models have provided valuable insights into its biological activity and potential therapeutic applications.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity through allosteric regulation. The oxazolidinone ring is known to interact with enzymes by forming hydrogen bonds or hydrophobic interactions with specific residues outside the active site. This mechanism has been exploited in the development of antibiotics targeting bacterial protein synthesis but may also be relevant in other therapeutic contexts.

The cyano group at the phenyl ring not only influences solubility but also participates in hydrogen bonding interactions with polar residues in proteins or nucleic acids. This dual functionality makes it an attractive feature for designing molecules with enhanced binding affinity and selectivity. Additionally, computational studies have suggested that this group may contribute to favorable pharmacokinetic properties by improving metabolic stability.

Recent literature highlights several examples where similar structural motifs have been successfully incorporated into drug candidates with therapeutic efficacy. For instance, compounds containing oxazolidinone rings have shown promise in treating bacterial infections by inhibiting bacterial translation machinery. Similarly, phenethylamine derivatives have been explored for their potential in treating neurological disorders due to their interaction with monoamine transporters.

The development of novel pharmaceuticals often involves iterative optimization based on structure/activity relationship (SAR) studies. By systematically modifying key functional groups or substituents within a molecular scaffold, researchers can fine-tune biological activity while maintaining desired pharmacokinetic properties. The complexity of 3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide presents both challenges and opportunities for such optimization efforts.

In conclusion,3-(4-cyanophenyl)-N-[2-(2,4-dioxo-1,3-o x azolidin - 3 - yl ) - 1 - phenyleth yl ] pro pan am ide ( CAS No . 203 42 7 0 - 0 7 - 8 ) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities . The integration o f multiple functional groups , including th e cyano gro up , phenoxy eth yl am ine cor e , an d ox az oli do ne moiety , positions it as a valuable scaffold f or dr u g discove ry . Continued r esear ch i n computatio nal ch emistry , molecul ar m odeling , an d preclinica l studie s will further elucidate its pharma c ological pote ntial an d guide future de velopm ent efforts . p >